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Compound of Interest

Compound Name: Aluminum, triphenyl-

Cat. No.: B1628552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of triphenylaluminum

(TPA), a pivotal organoaluminum compound with significant applications in catalysis and

organic synthesis. This document summarizes its dimeric and monomeric crystalline forms,

details the experimental protocols for their characterization, and explores key reaction

pathways where TPA plays a crucial role. All quantitative data is presented in structured tables

for comparative analysis, and complex molecular and reaction pathway information is

visualized through detailed diagrams.

Crystal Structure Analysis of Triphenylaluminum
Triphenylaluminum, in its unsolvated state, exists as a dimer, [Al(C₆H₅)₃]₂, in the solid phase.

This dimeric structure is characterized by two aluminum centers bridged by the ipso-carbon

atoms of two phenyl groups. In the presence of coordinating solvents like tetrahydrofuran

(THF), TPA can form a monomeric adduct, triphenyl(tetrahydrofuran)aluminum(III),

[Al(C₆H₅)₃(THF)].

Dimeric Triphenylaluminum: [Al(C₆H₅)₃]₂
The solid-state structure of dimeric triphenylaluminum reveals a centrosymmetric molecule with

two aluminum atoms linked by two bridging phenyl groups. Each aluminum atom is also

bonded to two terminal phenyl groups, resulting in a distorted tetrahedral coordination

geometry around each aluminum center.
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Table 1: Crystallographic Data for Dimeric Triphenylaluminum

Parameter Value

Crystal System Triclinic

Space Group P-1

a (Å) 9.565[1]

b (Å) 10.813[1]

c (Å) 8.328[1]

α (°) 106.2[1]

β (°) 111.8[1]

γ (°) 102.3[1]

Z 1

Table 2: Selected Bond Lengths and Angles for Dimeric Triphenylaluminum

Bond/Angle Length (Å) / Angle (°)

Al-C (bridging) 2.182[1]

Al-C (terminal) 1.958[1]

Al···Al distance 2.702[1]

Al-C-Al angle 76.5[1]

Monomeric Triphenyl(tetrahydrofuran)aluminum(III):
[Al(C₆H₅)₃(THF)]
The coordination of a THF molecule disrupts the dimeric structure, leading to a monomeric

species where the aluminum atom is four-coordinate, bonded to three phenyl groups and one

oxygen atom from the THF ligand. The geometry around the aluminum center is a distorted

tetrahedron.[2][3]
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Table 3: Crystallographic Data for Triphenyl(tetrahydrofuran)aluminum(III)

Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

a (Å) 9.649(2)[4]

b (Å) 12.966(3)[4]

c (Å) 16.038(4)[4]

β (°) 104.210(4)[4]

V (Å³) 1945.1(8)[4]

Z 4

Table 4: Selected Bond Lengths and Angles for Triphenyl(tetrahydrofuran)aluminum(III)

Bond/Angle Length (Å) / Angle (°)

Al-O 1.8972(13)[3]

Al-C 1.9783(18) - 1.9809(19)[3]

C-Al-C 113.25(7) - 116.27(8)[2][3]

O-Al-C 103.39(7) - 103.90(6)[2][3]

Experimental Protocols
Synthesis and Crystallization
Crystals of dimeric triphenylaluminum can be obtained through the reaction of diphenylmercury

with aluminum wool in a high-boiling aromatic solvent like xylene, followed by careful

crystallization.

Synthesis: Diphenylmercury is reacted with an excess of aluminum wool in sodium-dried

xylene under an inert atmosphere (e.g., nitrogen). The mixture is refluxed for several hours.
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Isolation: After the reaction, the solvent is removed under vacuum. The solid residue is then

extracted with diethyl ether in a Soxhlet apparatus.

Crystallization: The ether extract, containing the triphenylaluminum etherate, is concentrated

and cooled to induce crystallization of the etherate. The ether of crystallization is

subsequently removed by heating the crystals under vacuum to yield pure, solvent-free

triphenylaluminum.

Single crystals of the THF adduct are typically grown from a solution of triphenylaluminum in

THF.

Synthesis: Triphenylaluminum is dissolved in anhydrous THF under an inert atmosphere.

Crystallization: Slow evaporation of the solvent or cooling of a saturated solution will yield

colorless, single crystals of [Al(C₆H₅)₃(THF)].

Single-Crystal X-ray Diffraction
The determination of the crystal structures involves the following general steps:

Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a

goniometer head.[5]

Data Collection: The crystal is placed in a diffractometer equipped with an X-ray source (e.g.,

Mo Kα radiation) and a detector (e.g., CCD area detector). The crystal is rotated in the X-ray

beam, and the diffraction pattern is recorded at a controlled temperature (e.g., 293 K).[5][6]

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The structure is then solved using direct methods

or Patterson methods.[1] The atomic positions and displacement parameters are refined

using full-matrix least-squares on F².[2]

Molecular Structures and Reaction Pathways
The following diagrams illustrate the molecular structure of triphenylaluminum and a key

reaction pathway in which it participates.
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Caption: Molecular structures of dimeric and monomeric triphenylaluminum.
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Caption: General experimental workflow for crystal structure determination.
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Triphenylaluminum is a well-known co-catalyst in Ziegler-Natta polymerization of vinyl

monomers.[7][8][9] The general mechanism involves the activation of a transition metal catalyst

by the organoaluminum compound, followed by the coordination and insertion of the monomer

into the growing polymer chain.
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Caption: Simplified Ziegler-Natta polymerization pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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